3-[(4-chlorophenyl)sulfonyl]-4,6-dimethyl-1-(2-propynyl)-2(1H)-pyridinone

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-4,6-dimethyl-1-prop-2-ynylpyridin-2-one
• InChI: InChI=1S/C16H14ClNO3S/c1-4-9-18-12(3)10-11(2)15(16(18)19)22(20,21)14-7-5-13(17)6-8-14/h1,5-8,10H,9H2,2-3H3
• InChI Key: IHRXSOZRZWKFPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC#C)S(=O)(=O)C2=CC=C(C=C2)Cl)C
• Molecular Formula: C16H14ClNO3S
• Molecular Weight: 335.8 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. These could include its melting point, boiling point, solubility in various solvents, and its reactivity.

Scientific Research Applications

Chemical Synthesis and Molecular Structures

• Precursors for Pyridinone Ortho-quinodimethanes : Sulfolene pyridinones, related to the queried compound, have been used as precursors for pyridinone ortho-quinodimethanes, which were trapped by reaction with dienophiles for chemical synthesis (Govaerts et al., 2002).

• Synthesis of Novel Substituted Benzothiazepines : A study on the efficient synthesis of novel substituted 1,5-benzothiazepines incorporating the sulfonyl group, which is a part of the chemical structure of the queried compound, has been conducted (Chhakra et al., 2019).

• Properties of Fluorinated Polyamides : Research on the synthesis of new diamines containing pyridine and trifluoromethylphenyl groups, similar to the queried compound, has been done. These studies focus on the properties of fluorinated polyamides containing pyridine and sulfone moieties (Liu et al., 2013).

Crystal Structures and Molecular Interactions

• Crystal Structures of Pyrimethaminium Benzenesulfonate : A study of the crystal structures of pyrimethaminium benzenesulfonate monohydrate, which includes components structurally similar to the queried compound, highlighted the role of the sulfonic acid group in mimicking carboxylate anions (Balasubramani et al., 2007).

• Synthesis of 1-(Arylsulfonyl)pyrrolidines : The synthesis of pyrrolidine-1-sulfonylarene derivatives, involving compounds related to the queried chemical, has been researched (Smolobochkin et al., 2017).

Application in Chemiluminescence

• Chemiluminescence of Sulfanyl-Substituted Bicyclic Dioxetanes : Research has been conducted on the base-induced chemiluminescence of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes, relevant to the sulfone moiety in the queried compound (Watanabe et al., 2010).

Pharmaceutical Applications

• Antimicrobial Activity of Phenyl Sulfonyl Pyrazoline Derivatives : The synthesis and antimicrobial activity of Azetidin-2-one based Phenyl Sulfonyl Pyrazoline Derivatives, which are structurally related to the queried compound, were explored (Shah et al., 2014).

• L-type Calcium Channel Blockers : The stereoselective behavior of 1-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)pyrrolidine, a blocker of cardiovascular L-type calcium channels, was studied, showcasing the relevance of similar compounds in pharmaceutical applications (Carosati et al., 2009).

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and its potential uses. This could involve in-depth laboratory studies and potentially even computational modeling.